Cas no 946257-86-9 (N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide)

• Product Name: N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide
• CAS No: 946257-86-9
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• CID: 5763016
• PubChem ID: 44017153
• Update Time: 2025-06-15

N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS004957993
• F2227-0575
• N-cyclohexyl-2-{2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}acetamide
• N-cyclohexyl-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• N-cyclohexyl-2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• 946257-86-9
• N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

• Inchi： 1S/C21H26N4O2/c1-14(2)20-23-24-21(27-20)18-12-15-8-6-7-11-17(15)25(18)13-19(26)22-16-9-4-3-5-10-16/h6-8,11-12,14,16H,3-5,9-10,13H2,1-2H3,(H,22,26)
• InChI Key： QVTVUGKTAANBGZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C2=NN=C(C(C)C)O2)=CC2C=CC=CC1=2)NC1CCCCC1

Computed Properties

• Exact Mass: 366.20557608g/mol
• Monoisotopic Mass: 366.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide

Introduction to N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide (CAS No. 946257-86-9)

N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 946257-86-9, represents a confluence of heterocyclic scaffolds and functional groups that make it a promising candidate for further investigation in drug discovery and development. The presence of multiple pharmacophoric elements, including an indole ring system and an oxadiazole moiety, positions this molecule as a candidate for exploring novel therapeutic pathways.

The molecular structure of N-cyclohexyl-2-{2-5-(propan-2-yl)-1,3,4-oxadiazol-2-yl-1H-indol-1-yl}acetamide is characterized by its intricate arrangement of atoms and bonds. The compound features a cyclohexyl group attached to an acetamide moiety, which is further linked to a complex heterocyclic system comprising a 5-(propan-2-yl)-1,3,4-oxadiazole ring fused with a 1H-indole ring. This structural complexity suggests potential interactions with biological targets that could modulate various physiological processes.

In recent years, there has been growing interest in the development of molecules that incorporate oxadiazole derivatives due to their reported bioactivity across multiple therapeutic areas. Oxadiazoles are known for their ability to act as scaffolds in medicinal chemistry, providing a platform for the design of compounds with diverse pharmacological properties. The specific derivative 5-(propan-2-yl)-1,3,4-oxadiazole found in this compound may contribute to its unique profile by influencing its binding affinity and selectivity towards target proteins.

The indole moiety is another key feature of N-cyclohexyl-2-{2-(5-propan--{2}--{y}-yl)-{1},{3},{4}-oxa{-}{d}iazo{-}{l}-){2}-{y}-{1}{H}-indolo{-}{1}-{y}l}acetamide that has been extensively studied for its potential biological activities. Indole derivatives are well-documented for their roles in various biological processes, including modulation of neurotransmitter systems and anti-inflammatory responses. The integration of the indole ring with the oxadiazole moiety in this compound may lead to synergistic effects that enhance its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-cyclohexyl--{2}-{(}{2}-{5}-{(}{propan--{2}-{y}-yl)}{-}{1},{-}{3},{-}{4}-oxa{-}{d}iazo{-}{l}-{)}{-}{2}-{y}-{1}{H}-indolo{-}{1}-{y}l}acetamide with biological targets. These studies have highlighted the potential for this compound to interact with enzymes and receptors involved in disease pathways, suggesting its utility in developing novel treatments. For instance, preliminary computational analyses suggest that the compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The synthesis of N-cyclohexyl--{2}-{(}{2}-{5}-{(}{propan--{2}-{y}-yl)}{-}{1},{-}{3},{-}{4}-oxa{-}{d}iazo{-}{l}-{)}{-}{2}-{y}-{1}{H}-indolo{-}{1}-{y}l}acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the construction of the oxadiazole ring system and the subsequent coupling of the indole moiety. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and palladium-mediated couplings, have been employed to achieve high yields and purity levels. These techniques are crucial for producing sufficient quantities of the compound for subsequent biological evaluation.

The pharmacological evaluation of N-cyclohexyl--{2}-{(}{2}-{5}-{(}{propan--{2}-{y}-yl)} {- } { 1 }, {- } { 3 }, {- } { 4 } - o x a d i a z o l - { ) } - { 2 } - y - { 1 } { H } - i n d o l - { 1 } - y l } acetamide is currently underway in several research laboratories. Initial studies have focused on assessing its activity against selected enzyme targets and cellular models relevant to human diseases. The compound's ability to modulate these targets could provide insights into its potential therapeutic applications. For example, researchers are investigating its effects on enzymes involved in metabolic pathways and their implications for treating metabolic disorders.

The development of new drug candidates often involves optimizing the chemical structure to enhance potency, selectivity, and pharmacokinetic properties. In the case of N-cyclohexyl--{2}-{(}{ 2 }-{ 5 }-{(}{ pro p a n - { 2 } - y l ) } - { 1 }, {- } { 3 }, {- } { 4 } - o x a d i a z o l - { ) } - { 2 } - y - { 1 } { H } - i n d o l - { 1 } - y l } acetamide , future studies may explore structural modifications aimed at improving its pharmacological profile. These modifications could include alterations to the substituents on the cyclohexyl group or the fused heterocyclic system to fine-tune interactions with biological targets.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs due to their diverse structures and bioactivities. The structural elements present in N-cyclohexyl--{ ( ) }-{ ( ) -( pro p an -- y l) -- ( ox ad ia z ol) -- ind ol y l}acetamide echo some of these natural product motifs, suggesting that it may elicit beneficial effects through mechanisms similar to those observed with natural product-derived compounds.

In conclusion , N-cyclohex yl -- ( ) -( pro p an -- y l) -- ( ox ad ia z ol) -- ind ol y l}acet am ide ( C A S No . 946257---86---9) represents a promising lead structure in pharmaceutical research . Its unique structural features , inclu sion o f an ind ole ring system an d an ox ad ia z ole m o iety , position it as a can didate fo r further stu die s into its pharma cological pot ential . With ongoing research into its bioactivity an d synthesis , this compoun d holds great promise fo r deve loping no vel thera peu tic s . As mole cular design an d computa tional metho ds contin ue to ev olve , it is en couragin g t hat structu res like thi s will find their way into clini cal use an d improve patient outco mes . p >